Cas no 2403764-92-9 (N-[2-(4-Fluorophenyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl]-2-(prop-2-ynylamino)acetamide)

• Product Name: N-[2-(4-Fluorophenyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl]-2-(prop-2-ynylamino)acetamide
• CAS No: 2403764-92-9
• MF: C₁₈H₁₈FN₃OS
• MW: 343.418426036835
• CID: 6168397
• PubChem ID: 145905585
• Update Time: 2025-10-30

N-[2-(4-Fluorophenyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl]-2-(prop-2-ynylamino)acetamide Chemical and Physical Properties

Names and Identifiers

• 2403764-92-9
• EN300-26623595
• N-[2-(4-fluorophenyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl]-2-[(prop-2-yn-1-yl)amino]acetamide
• N-[2-(4-Fluorophenyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl]-2-(prop-2-ynylamino)acetamide
• Z3101298714

• Inchi： 1S/C18H18FN3OS/c1-2-10-20-11-16(23)21-14-4-3-5-15-17(14)24-18(22-15)12-6-8-13(19)9-7-12/h1,6-9,14,20H,3-5,10-11H2,(H,21,23)
• InChI Key： GEBQPYHWJRTLHL-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC(=CC=2)F)=NC2=C1C(CCC2)NC(CNCC#C)=O

Computed Properties

• Exact Mass: 343.11546154g/mol
• Monoisotopic Mass: 343.11546154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 82.3Ų

Additional information on N-[2-(4-Fluorophenyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl]-2-(prop-2-ynylamino)acetamide

Comprehensive Overview of N-[2-(4-Fluorophenyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl]-2-(prop-2-ynylamino)acetamide (CAS No. 2403764-92-9)

N-[2-(4-Fluorophenyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl]-2-(prop-2-ynylamino)acetamide (CAS No. 2403764-92-9) is a synthetic organic compound with a complex molecular structure, featuring a fluorophenyl group and a tetrahydrobenzothiazole core. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in targeted therapies. Researchers are particularly interested in its prop-2-ynylamino moiety, which may contribute to unique binding properties with biological targets.

The compound's CAS No. 2403764-92-9 serves as a unique identifier in chemical databases, ensuring precise tracking in academic and industrial settings. Its structure combines a benzothiazole scaffold with a fluorophenyl substituent, a combination often explored in drug discovery for its potential to modulate protein-protein interactions. Recent studies highlight its relevance in addressing neurodegenerative diseases and inflammatory pathways, aligning with current trends in precision medicine.

In the context of AI-driven drug discovery, N-[2-(4-Fluorophenyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl]-2-(prop-2-ynylamino)acetamide exemplifies how computational modeling accelerates the identification of novel bioactive molecules. Its tetrahydrobenzothiazole core is frequently discussed in forums focusing on kinase inhibitors and GPCR modulators, reflecting broader interest in small-molecule therapeutics. The compound's prop-2-ynylamino group also suggests potential for click chemistry applications, a technique widely used in bioconjugation.

From a synthetic chemistry perspective, the preparation of CAS No. 2403764-92-9 involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These methods are critical for researchers optimizing yield and purity, especially when scaling up for preclinical studies. The fluorophenyl component enhances the compound's metabolic stability, a key consideration in pharmacokinetic optimization—a topic frequently searched by medicinal chemists.

Environmental and safety profiles of N-[2-(4-Fluorophenyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl]-2-(prop-2-ynylamino)acetamide are under continuous evaluation, with emphasis on green chemistry principles. As sustainability gains traction in chemical industries, this compound's synthetic routes are being refined to minimize waste and energy consumption. Such advancements resonate with global initiatives like the UN Sustainable Development Goals (SDGs), particularly SDG 12 (Responsible Consumption and Production).

In summary, CAS No. 2403764-92-9 represents a promising candidate for further investigation in life sciences. Its structural features align with contemporary research themes such as fragment-based drug design and allosteric modulation, making it a subject of ongoing scholarly discourse. For researchers exploring structure-activity relationships (SAR) or high-throughput screening libraries, this compound offers a compelling case study in modern drug development paradigms.